Cas no 25586-43-0 (Naphthalene, chloro-)

• Product Name: Naphthalene, chloro-
• CAS No: 25586-43-0
• MF: C₁₀H₇Cl
• MW: 162.61558175087
• CID: 259112
• PubChem ID: 7003
• Update Time: 2025-04-19

Naphthalene, chloro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, chloro-
• 1-Chloronaphthalene
• Halowax 1031
• HSDB 3936
• Monochloronaphthalene
• 1-CHLORONAPHTHALENE [HSDB]
• 1-Chloronaphthalene (Technical Grade)
• C2310
• WLN: L66J BG
• NS00005259
• D89503
• MFCD00003874
• LS-13738
• EINECS 201-967-3
• .alpha.-naphthyl chloride
• UNII-K4OIF2EC56
• NSC6166
• AI3-00035
• DTXSID2024791
• Z104504716
• 1-Chlornaftalen [Czech]
• 25586-43-0
• 1-Chlornaftalen
• BASILEUM
• 90-13-1
• Naphthalene, 1-chloro-
• CCRIS 5546
• 1-Chloronaphthalene, technical, >=85% (GC)
• 1-Chloronaphthalene, technical grade
• FT-0607652
• 1-chloronaphthalin
• alpha-Chloronaphthalene
• alpha-Chlornaphthalene
• CHLORONAPHTHALENE, 1-
• Chloronaphthalene
• 1-Chloro-naphthalene
• 1-Naphthalenyl chloride
• SCHEMBL19854
• 1-Chloronaphthalene 10 microg/mL in Acetonitrile
• NCGC00091252-01
• DTXCID904791
• NSC 6166
• Tox21_200823
• .alpha.-Chlornaphthalene
• 5-chloronaphthalene
• 1-CHLORONAPHTHALENE [MI]
• NSC-6166
• InChI=1/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7
• 1-Chloronaphthalene 10 microg/mL in Isooctane
• NCGC00258377-01
• HSDB 5269
• CAS-90-13-1
• NCGC00091252-02
• CHEMBL195338
• BDBM50159260
• AKOS000121237
• Q161607
• alpha-Naphthyl chloride
• .alpha.-Chloronaphthalene
• K4OIF2EC56
• 1-Naphthyl chloride
• EN300-21612

• Inchi： 1S/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key： JTPNRXUCIXHOKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 162.02371
• Monoisotopic Mass: 584.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 0
• Complexity: 575
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.2200
• Melting Point: 27°C (estimate)
• Boiling Point: 268.11°C (estimate)
• Flash Point: 121.1°C
• Refractive Index: 1.6206 (estimate)
• PSA: 0
• LogP: log Kow= 4.0

Naphthalene, chloro- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).